2-(4-Morpholinyl)ethyl 2,2-diphenylcyclopropanecarboxylate

• CAS RN: 39123-15-4
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-morpholin-4-ylethyl 2,2-diphenylcyclopropane-1-carboxylate
• InChI: InChI=1S/C22H25NO3/c24-21(26-16-13-23-11-14-25-15-12-23)20-17-22(20,18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-10,20H,11-17H2
• InChI Key: OOZJVBCYUYRJTH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-(4-Morpholinyl)ethyl 2,2-diphenylcyclopropanecarboxylate is a useful research compound. Its molecular formula is C22H25NO3 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.1 mol of 2,2-diphenyl-cyclopropane-carboxylic acid chloride in 30 ml. of anhydrous benzene is added dropwise to a mixture of 0.1 mol of β-morpholino-ethanol and 0.1 mol of triethylamine in 50 ml. of anhydrous benzene. The mixture is allowed to cool and then stirred for 2 hours at ambient temperature. 300 cc. of water are added, the mixture is extracted with diethyl ether, the extract dried over sodium sulphate, and the solvent removed in vacuo to yield the base.